Cas no 959237-37-7 (1-{4-(dimethylamino)methyl-2-thienyl}ethanone)

• Product Name: 1-{4-(dimethylamino)methyl-2-thienyl}ethanone
• CAS No: 959237-37-7
• MF: C₉H₁₃NOS
• MW: 183.270621061325
• MDL: MFCD09864263
• CID: 878657
• PubChem ID: 28063504
• Update Time: 2025-06-14

1-{4-(dimethylamino)methyl-2-thienyl}ethanone Chemical and Physical Properties

Names and Identifiers

• 1-(4-((Dimethylamino)methyl)thiophen-2-yl)ethanone
• 1-(4-[(DIMETHYLAMINO)METHYL]-2-THIENYL)ETHANONE
• 1-[4-[(dimethylamino)methyl]thiophen-2-yl]ethanone
• 1-{4-[(dimethylamino)methyl]-2-thienyl}ethanone(SALTDATA: FREE)
• 1-{4-[(Dimethylamino)methyl]thiophen-2-yl}ethan-1-one
• DTXSID80650825
• CS-0363508
• 959237-37-7
• 1-{4-[(Dimethylamino)methyl]-2-thienyl}ethanone, AldrichCPR
• MFCD09864263
• BS-38779
• AKOS006281883
• 1-{4-[(DIMETHYLAMINO)METHYL]-2-THIENYL}ETHANONE
• 1-(4-((Dimethylamino)methyl)thiophen-2-yl)ethan-1-one
• 1-{4-(dimethylamino)methyl-2-thienyl}ethanone

• MDL： MFCD09864263
• Inchi： 1S/C9H13NOS/c1-7(11)9-4-8(6-12-9)5-10(2)3/h4,6H,5H2,1-3H3
• InChI Key： RNYMPSNBPLQKDF-UHFFFAOYSA-N
• SMILES： S1C=C(C=C1C(C)=O)CN(C)C

Computed Properties

• Exact Mass: 183.07178521g/mol
• Monoisotopic Mass: 183.07178521g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 48.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-{4-(dimethylamino)methyl-2-thienyl}ethanone

Comprehensive Overview of 1-{4-(dimethylamino)methyl-2-thienyl}ethanone (CAS No. 959237-37-7)

1-{4-(dimethylamino)methyl-2-thienyl}ethanone, with the CAS registry number 959237-37-7, is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, often referred to by its systematic name, features a thienyl ring substituted with a dimethylaminomethyl group and an ethanone moiety. Its unique structure makes it a valuable intermediate in the synthesis of bioactive molecules, particularly in the development of novel therapeutic agents. Researchers are increasingly exploring its potential applications in drug discovery, owing to its versatile reactivity and compatibility with various synthetic pathways.

The growing interest in 1-{4-(dimethylamino)methyl-2-thienyl}ethanone is reflected in the surge of online searches for terms like "CAS 959237-37-7 applications", "thienyl-based compounds in drug development", and "dimethylamino-methyl derivatives synthesis". These queries highlight the compound's relevance in modern medicinal chemistry. Recent advancements in AI-driven drug design and computational chemistry have further amplified its prominence, as researchers leverage machine learning to predict its interactions with biological targets. This aligns with the broader trend of integrating high-throughput screening and structure-activity relationship (SAR) studies to accelerate drug discovery.

From a synthetic perspective, 1-{4-(dimethylamino)methyl-2-thienyl}ethanone is synthesized through multi-step organic reactions, often involving Friedel-Crafts acylation or nucleophilic substitution on the thienyl ring. Its dimethylamino group enhances solubility in polar solvents, facilitating its use in aqueous reaction conditions—a feature highly sought after in green chemistry initiatives. The compound's stability under physiological conditions also makes it a candidate for prodrug formulations, a topic frequently searched by pharmaceutical professionals.

In the context of SEO optimization, this content addresses key user queries such as "role of thienyl compounds in CNS drugs" and "CAS 959237-37-7 safety data". While the compound is not classified as hazardous, proper handling protocols are emphasized in line with laboratory safety standards. Its potential applications extend to neurological research, where analogs of this structure have shown affinity for neurotransmitter receptors. This connection to central nervous system (CNS) disorders aligns with current healthcare trends focusing on neurodegenerative disease treatments.

The analytical characterization of 1-{4-(dimethylamino)methyl-2-thienyl}ethanone typically involves NMR spectroscopy, mass spectrometry, and HPLC purity testing. These techniques confirm the compound's structural integrity and are critical for compliance with Good Manufacturing Practice (GMP) standards. As regulatory agencies tighten requirements for pharmaceutical intermediates, detailed documentation of such analyses becomes increasingly important—a point underscored by frequent searches for "CAS 959237-37-7 analytical methods".

Looking ahead, the demand for 1-{4-(dimethylamino)methyl-2-thienyl}ethanone is expected to rise in parallel with innovations in targeted drug delivery systems and personalized medicine. Its molecular framework offers opportunities for derivatization to enhance blood-brain barrier permeability—a hot topic in neuropharmacology research. Furthermore, its compatibility with microwave-assisted synthesis techniques positions it favorably for sustainable production scaling, addressing the pharmaceutical industry's push toward eco-friendly processes.